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Introduction
Initially identified as a Translationally Controlled Tumor Protein (TCTP), the protein encoded by

the TPT1 gene is a highly conserved, multifunctional protein implicated in a vast array of

fundamental cellular processes. Also known as Fortilin, Histamine-Releasing Factor (HRF), or

p23, TPT1/TCTP is a key player in cell growth, proliferation, apoptosis, and autophagy. Its

dysregulation is frequently associated with tumorigenesis, making it a compelling target for

therapeutic intervention. This technical guide provides a comprehensive overview of the role of

TPT1/TCTP in critical cellular signaling pathways, complete with quantitative data, detailed

experimental protocols, and visual representations of the molecular interactions.

Core Signaling Pathways Involving TPT1/TCTP
TPT1/TCTP functions as a critical node in several interconnected signaling pathways that

govern cell fate. Its influence is predominantly observed in the regulation of apoptosis, the

mTOR pathway, and its intricate relationship with the tumor suppressor p53.

Regulation of Apoptosis
A primary function of TPT1/TCTP is its potent anti-apoptotic activity, primarily executed through

its interaction with the Bcl-2 family of proteins. TPT1/TCTP directly binds to the anti-apoptotic

proteins Mcl-1 and Bcl-xL, enhancing their stability and preventing the mitochondrial outer
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membrane permeabilization (MOMP) that precedes apoptosis.[1] By sequestering these pro-

survival proteins, TPT1/TCTP effectively inhibits the activation of the intrinsic apoptotic

cascade.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://bitesizebio.com/19773/co-immunoprecipitation-protocol-guide/
https://www.benchchem.com/product/b1232473#the-role-of-tptpt-in-cellular-signaling-pathways
https://www.benchchem.com/product/b1232473#the-role-of-tptpt-in-cellular-signaling-pathways
https://www.benchchem.com/product/b1232473#the-role-of-tptpt-in-cellular-signaling-pathways
https://www.benchchem.com/product/b1232473#the-role-of-tptpt-in-cellular-signaling-pathways
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1232473?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232473?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

